N-(4-{[(2E)-2-(4-fluorobenzylidene)hydrazinyl]carbonyl}benzyl)-N-phenylmethanesulfonamide

• Molecular Formula: C22H20FN3O3S
• Molecular Weight: 425.5 g/mol
• IUPAC Name: N-[(E)-(4-fluorophenyl)methylideneamino]-4-[(N-methylsulfonylanilino)methyl]benzamide
• InChI: InChI=1S/C22H20FN3O3S/c1-30(28,29)26(21-5-3-2-4-6-21)16-18-7-11-19(12-8-18)22(27)25-24-15-17-9-13-20(23)14-10-17/h2-15H,16H2,1H3,(H,25,27)/b24-15+
• InChI Key: AHBYCNBQXXXGHU-BUVRLJJBSA-N
• Isomeric SMILES: CS(=O)(=O)N(CC1=CC=C(C=C1)C(=O)N/N=C/C2=CC=C(C=C2)F)C3=CC=CC=C3
• Canonical SMILES: CS(=O)(=O)N(CC1=CC=C(C=C1)C(=O)NN=CC2=CC=C(C=C2)F)C3=CC=CC=C3

Description

N-[(4-{N’-[(E)-(4-FLUOROPHENYL)METHYLIDENE]HYDRAZINECARBONYL}PHENYL)METHYL]-N-PHENYLMETHANESULFONAMIDE is a complex organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound is characterized by the presence of a fluorophenyl group, a hydrazinecarbonyl group, and a methanesulfonamide group, which contribute to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[(4-{N’-[(E)-(4-FLUOROPHENYL)METHYLIDENE]HYDRAZINECARBONYL}PHENYL)METHYL]-N-PHENYLMETHANESULFONAMIDE typically involves a multi-step process. One common method includes the condensation reaction between 4-fluorobenzaldehyde and hydrazinecarboxamide to form the hydrazone intermediate. This intermediate is then reacted with 4-